Cas no 1803825-64-0 (Methyl 2-fluoro-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-fluoro-3-(trifluoromethoxy)benzoate
• CAS No: 1803825-64-0
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4951393
• PubChem ID: 18925765
• Update Time: 2025-06-14

Methyl 2-fluoro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-FLUORO-3-(TRIFLUOROMETHOXY)BENZOATE
• Methyl 2-fluoro-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C9H6F4O3/c1-15-8(14)5-3-2-4-6(7(5)10)16-9(11,12)13/h2-4H,1H3
• InChI Key： GPHQKOJTGXWLRG-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(=O)OC)OC(F)(F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-fluoro-3-(trifluoromethoxy)benzoate

Research Brief on Methyl 2-fluoro-3-(trifluoromethoxy)benzoate (CAS: 1803825-64-0) in Chemical Biology and Pharmaceutical Applications

Methyl 2-fluoro-3-(trifluoromethoxy)benzoate (CAS: 1803825-64-0) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique trifluoromethoxy and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the design of novel pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of fluorine atoms enhances the metabolic stability and bioavailability of derived compounds, making it a valuable scaffold in drug discovery.

Recent research has focused on the synthetic pathways and optimization strategies for Methyl 2-fluoro-3-(trifluoromethoxy)benzoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient two-step synthesis starting from 2-fluoro-3-(trifluoromethoxy)benzoic acid, achieving high yields and purity. The compound's reactivity in nucleophilic substitution reactions has been leveraged to introduce diverse functional groups, enabling the creation of a library of derivatives for biological screening. Computational studies have also highlighted its favorable binding affinity to specific enzyme targets, such as COX-2 and EGFR, suggesting potential anti-inflammatory and anticancer applications.

In the context of drug development, Methyl 2-fluoro-3-(trifluoromethoxy)benzoate has been investigated as a key intermediate in the synthesis of small-molecule inhibitors. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of a novel class of JAK3 inhibitors, showing promising results in preclinical models of autoimmune diseases. The compound's ability to modulate enzyme activity through selective fluorine interactions underscores its importance in rational drug design. Additionally, its stability under physiological conditions makes it an attractive candidate for further pharmacokinetic studies.

Beyond its pharmaceutical applications, Methyl 2-fluoro-3-(trifluoromethoxy)benzoate has also been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its incorporation into herbicidal formulations, where its fluorinated structure contributes to enhanced leaf penetration and prolonged activity. This dual utility in both human health and agriculture highlights the compound's broad applicability and reinforces the need for continued research into its properties and derivatives.

In conclusion, Methyl 2-fluoro-3-(trifluoromethoxy)benzoate (CAS: 1803825-64-0) represents a promising building block in chemical biology and pharmaceutical research. Its synthetic versatility, coupled with its potential to improve drug-like properties, positions it as a valuable tool for medicinal chemists. Future studies should focus on expanding its derivative library and evaluating its efficacy in advanced disease models. The integration of computational and experimental approaches will further elucidate its mechanistic roles and optimize its applications in drug discovery and beyond.